ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate

• IUPAC Name: ethyl 2-(1H-benzimidazol-2-ylsulfanyl)-3-(2,3-dichlorophenyl)propanoate
• InChI: InChI=1S/C18H16Cl2N2O2S/c1-2-24-17(23)15(10-11-6-5-7-12(19)16(11)20)25-18-21-13-8-3-4-9-14(13)22-18/h3-9,15H,2,10H2,1H3,(H,21,22)
• InChI Key: ARADTKCLUDHUFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=C(C(=CC=C1)Cl)Cl)SC2=NC3=CC=CC=C3N2
• Molecular Formula: C18H16Cl2N2O2S
• Molecular Weight: 395.3 g/mol

Description

Ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate, commonly known as ethyl benzimidazolylthiopropanoate (EBTP), is a chemical compound that has been widely studied for its potential applications in scientific research. EBTP is a synthetic compound that was first synthesized in the 1990s and has since been used in a variety of research studies. In

Mechanism of Action

The mechanism of action of ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of certain enzymes, including topoisomerase II and histone deacetylase, which are involved in DNA replication and gene expression. ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells, as well as to reduce inflammation in animal models of inflammation. ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate in lab experiments is its well-established synthesis method, which allows for consistent and reproducible results. ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate has also been shown to have low toxicity, making it a safe compound to use in lab experiments. One limitation of using ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate. One area of interest is its potential use as a cancer treatment, either alone or in combination with other treatments. ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate could also be studied for its potential use in treating other diseases, such as neurodegenerative diseases or inflammation. Additionally, further research could be done to better understand the mechanism of action of ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate and to identify other pathways that it may be involved in.

Scientific Research Applications

Ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. ethyl 2-(1H-benzimidazol-2-ylthio)-3-(2,3-dichlorophenyl)propanoate has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.